Cas no 1207729-79-0 (2-Methyl-1,4-phenylenebisboronic acid)

• Product Name: 2-Methyl-1,4-phenylenebisboronic acid
• CAS No: 1207729-79-0
• MF: C₇H₁₀B₂O₄
• MW: 179.773902416229
• CID: 5023121
• PubChem ID: 22174243
• Update Time: 2025-06-07

2-Methyl-1,4-phenylenebisboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,4-phenylenebisboronic acid
• [4-(dihydroxyboranyl)-3-methylphenyl]boronic acid
• 1207729-79-0
• SCHEMBL3928671
• (2-Methyl-1,4-phenylene)diboronic acid
• CS-0170621
• 2-methyl-1,4-terephthalic acid
• 2-Methyl-1,4-phenylenebisboronic acid

• Inchi： 1S/C7H10B2O4/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4,10-13H,1H3
• InChI Key： XKBMCCFNINCGMY-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(B(O)O)=CC=1C)O

Computed Properties

• Exact Mass: 180.0765191g/mol
• Monoisotopic Mass: 180.0765191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9

Additional information on 2-Methyl-1,4-phenylenebisboronic acid

2-Methyl-1,4-phenylenebisboronic Acid

The compound 2-Methyl-1,4-phenylenebisboronic Acid (CAS No. 1207729-79-0) is a highly specialized boronic acid derivative with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with methyl groups and two boronic acid functionalities at the 1,4 positions. The presence of these boronic acid groups makes it an excellent candidate for Suzuki-Miyaura coupling reactions, a cornerstone in modern organic chemistry for constructing carbon-carbon bonds.

Recent advancements in the field of organoboron chemistry have further highlighted the potential of 2-Methyl-1,4-phenylenebisboronic Acid in synthesizing complex aromatic systems. Researchers have demonstrated its utility in the construction of biaryl compounds, which are critical components in pharmaceuticals, agrochemicals, and advanced materials. The methyl substitution at the 2-position introduces steric effects that can be exploited to control regioselectivity in cross-coupling reactions, offering chemists a powerful tool for designing intricate molecular architectures.

Moreover, 2-Methyl-1,4-phenylenebisboronic Acid has found applications in the synthesis of functional polymers and organic semiconductors. Its ability to participate in sequential coupling reactions allows for the creation of extended π-systems, which are essential for electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have shown that incorporating this compound into polymer backbones can significantly enhance charge transport properties, paving the way for next-generation electronic materials.

The synthesis of 2-Methyl-1,4-phenylenebisboronic Acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Starting from simple aromatic precursors, chemists employ Friedel-Crafts alkylation to introduce the methyl group at the 2-position. Subsequent functionalization with boronic acid groups is achieved through hydroboration or other boron-based transformations, ensuring high purity and stability of the final product.

In terms of characterization, this compound is well-documented using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods confirm the molecular structure and purity of 2-Methyl-1,4-phenylenebisboronic Acid, ensuring its reliability for use in demanding research and industrial applications.

Looking ahead, 2-Methyl-1,4-phenylenebisboronic Acid is expected to play an increasingly important role in drug discovery efforts. Its ability to facilitate modular synthesis strategies aligns perfectly with current trends toward rapid and efficient lead generation in pharmaceutical research. Additionally, its compatibility with bioorthogonal chemistry opens new avenues for studying complex biological systems at the molecular level.

In conclusion, 2-Methyl-1,4-phenylenebisboronic Acid (CAS No. 1207729-79-0) is a versatile building block with far-reaching implications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool for researchers aiming to push the boundaries of organic synthesis and materials science.